Cas no 2096334-44-8 (4-(Phenylsulfamoyl)benzeneboronic acid)

4-(Phenylsulfamoyl)benzeneboronic acid structure
2096334-44-8 structure
Product Name:4-(Phenylsulfamoyl)benzeneboronic acid
CAS No:2096334-44-8
MF:C12H12BNO4S
MW:277.103981971741
CID:5044511
Update Time:2023-08-25

4-(Phenylsulfamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Phenylsulfamoyl)benzeneboronic acid
    • [4-(phenylsulfamoyl)phenyl]boronic acid
    • Inchi: 1S/C12H12BNO4S/c15-13(16)10-6-8-12(9-7-10)19(17,18)14-11-4-2-1-3-5-11/h1-9,14-16H
    • InChI Key: ZDRXITMTSNTJGD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B(O)O)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Topological Polar Surface Area: 95

4-(Phenylsulfamoyl)benzeneboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P320805-50mg
4-(Phenylsulfamoyl)benzeneboronic Acid
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50mg
$282.00 2023-05-17
TRC
P320805-250mg
4-(Phenylsulfamoyl)benzeneboronic Acid
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250mg
$ 1200.00 2023-09-06
TRC
P320805-500mg
4-(Phenylsulfamoyl)benzeneboronic Acid
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500mg
$2193.00 2023-05-17
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